Cas no 471-77-2 (Neoabietic Acid)

• Product Name: Neoabietic Acid
• CAS No: 471-77-2
• MF: C₂₀H₃₀O₂
• MW: 302.451006412506
• CID: 1057947
• Update Time: 2025-04-20

Neoabietic Acid Chemical and Physical Properties

Names and Identifiers

• Neoabietic Acid
• Neoabietic acidneat
• (1R,4aR,4bS,10aR)-1,4a-Dimethyl-7-(propan-2-ylidene)-1,2,3,4,4a,4b,5,6,7,9,10,10a-dodecahydrophenanthrene-1-carboxylic acid
• Podocarp-8(14)-en-15-oic acid, 13-isopropylidene-
• CTCM 189
• NSC 5007
• (1R,4aR,4bS,10aR)-1,2,3,4,4a,4b,5,6,7,9,10,10a-Dodecahydro-1,4a-dimethyl-7-(1-methylethylidene)-1-phenanthrenecarboxylic acid

• Inchi： 1S/C20H30O2/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22/h12,16-17H,5-11H2,1-4H3,(H,21,22)/t16-,17+,19+,20+/m0/s1
• InChI Key： KGMSWPSAVZAMKR-ONCXSQPRSA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)[C@H]3CC/C(=C(/C)\C)/C=C3CC[C@H]21)=O

Computed Properties

• Exact Mass: 302.22500

Experimental Properties

• Density: 1.06
• Melting Point: 173.25°C
• Boiling Point: 383.47°C (rough estimate)
• Refractive Index: 1.4980 (estimate)
• PSA: 37.30000
• LogP: 5.35030

Neoabietic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-23
• RTECS：TP8740000
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids